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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218

Antimony-121 is a stable, non-radioactive isotope of the element antimony.[1] Therefore, its
disposal is governed by its chemical hazards rather than radiological concerns. Antimony and
its compounds are classified as hazardous waste due to their toxicity.[2][3][4] Exposure can
occur through inhalation, ingestion, or skin contact, with potential for causing damage to organs
through prolonged or repeated exposure.[4][5][6]

Proper management and disposal of Antimony-121 waste are critical to ensure the safety of
laboratory personnel and to maintain environmental compliance. This guide provides detailed
procedures for the safe handling and disposal of Antimony-121 in a research setting.

Key Safety and Handling Data

This table summarizes essential quantitative data for handling antimony compounds in a
laboratory setting.
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Parameter Value Regulation/Source

NIOSH Recommended

o 0.5 mg/m3 NIOSH[2]
Exposure Limit (REL)

General Chemical
CAS Number 7440-36-0 )
Information[2]

UN Number (for shipping

UN2871 Flinn Scientific SDS[3]
powder)
Hazard Class (for shipping ] ) S

6.1 (Toxic) Flinn Scientific SDS[3]
powder)
Melting Point 630 °C Various SDS[4][7]
Boiling Point 1,635 °C Sigma-Aldrich SDS[7]

Standard Operating Procedure for Antimony-121
Disposal

This protocol outlines the step-by-step process for the safe disposal of non-radioactive
Antimony-121 waste.

l. Personal Protective Equipment (PPE)

Before handling any antimony waste, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., PVC).[2]
» Eye Protection: Safety glasses with side shields or chemical goggles.[2]
o Lab Coat: A standard lab coat to prevent skin contact.[8]

» Respiratory Protection: Use of a fume hood is required when handling antimony powders to
prevent inhalation.[3][7] If a hood is not available, a respirator may be required when dusts
are generated.[7]

Il. Waste Segregation and Collection
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Designate a Waste Container: Use a clearly labeled, sealable container for all solid
Antimony-121 waste.[3] Suitable containers include lined metal cans or plastic pails.[2]

Avoid Incompatibles: Do not mix antimony waste with other chemicals, especially acids, as
this can produce toxic stibine gas.[2][3]

Solid Waste:

o Place all disposables contaminated with Antimony-121 (e.g., wipes, gloves, weigh boats)
into the designated hazardous waste container.

o For spills of antimony powder, do not dry sweep.[3] Moisten towels to wipe up the material,
which prevents dust from becoming airborne.[3] Place all cleanup materials into the sealed
container.

Liquid Waste:
o Antimony-containing solutions should not be disposed of down the sink.[9]

o Collect liquid waste in a separate, sealed, and clearly labeled hazardous waste container.

lll. Labeling and Storage

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and specify the
contents (e.g., "Antimony-121 Waste," "Contaminated Debris with Antimony").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2] The storage location should be a designated satellite accumulation
area for hazardous waste.

IV. Disposal and Removal

» Contact EHS: Once the container is full or the waste is ready for disposal, contact your

institution's Environmental Health and Safety (EHS) or Hazardous Waste Management

department.

e Schedule Pickup: Arrange for a hazardous waste pickup. Do not attempt to transport or

dispose of the waste yourself.
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e Documentation: Complete any required waste disposal forms or logs as per your institution's
protocols.

Important Consideration: Radioactive vs. Non-
Radioactive Antimony

While Antimony-121 is stable, other isotopes of antimony are radioactive. It is crucial to
confirm the isotopic nature of your material. If there is any possibility that the waste is
radioactive, it must be handled as radioactive waste, which involves a different and more
stringent set of procedures.

Key Principles of Radioactive Waste Disposal:

Contact Radiation Safety: All radioactive waste disposal must be managed through your
institution's Radiation Safety Program or Officer (RSO).[10]

o Strict Segregation: Radioactive waste must be segregated by isotope.[10]

» Specific Packaging: Use only approved containers for radioactive waste, such as designated
bags for solid waste and sharps containers for needles and blades.[10]

o Labeling: All containers must bear the "Caution, Radioactive Material" label and be clearly
marked with the radionuclide, activity level, and date.[10][11]

e No Sink Disposal: Unless explicitly authorized by the RSO for very low levels of specific
isotopes, radioactive liquids must not be poured down the drain.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
antimony-containing waste in a laboratory setting.
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Antimony Waste Disposal Workflow
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Caption: Workflow for antimony waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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